N-{1,3-bis[(2-methylphenoxy)acetyl]-2-sulfido-1,3,2-diazaphospholidin-2-yl}-N,N-diethylamine

• Molecular Formula: C24H32N3O4PS
• Molecular Weight: 489.6 g/mol
• IUPAC Name: 1-[2-(diethylamino)-3-[2-(2-methylphenoxy)acetyl]-2-sulfanylidene-1,3,2λ5-diazaphospholidin-1-yl]-2-(2-methylphenoxy)ethanone
• InChI: InChI=1S/C24H32N3O4PS/c1-5-25(6-2)32(33)26(23(28)17-30-21-13-9-7-11-19(21)3)15-16-27(32)24(29)18-31-22-14-10-8-12-20(22)4/h7-14H,5-6,15-18H2,1-4H3
• InChI Key: YHGXYPWIRCYYHK-UHFFFAOYSA-N
• SMILES: CCN(CC)P1(=S)N(CCN1C(=O)COC2=CC=CC=C2C)C(=O)COC3=CC=CC=C3C

Description

N-{1,3-bis[(2-methylphenoxy)acetyl]-2-sulfido-1,3,2-diazaphospholidin-2-yl}-N,N-diethylamine, also known as MPSP, is a phosphorus-based compound that has been used in various scientific research studies. This compound has been found to have potential applications in the fields of medicinal chemistry, drug discovery, and chemical biology.

Mechanism of Action

The mechanism of action of N-{1,3-bis[(2-methylphenoxy)acetyl]-2-sulfido-1,3,2-diazaphospholidin-2-yl}-N,N-diethylamine is not fully understood. However, it has been suggested that the compound may inhibit certain enzymes or proteins that are involved in the development of cancer or neurological disorders. N-{1,3-bis[(2-methylphenoxy)acetyl]-2-sulfido-1,3,2-diazaphospholidin-2-yl}-N,N-diethylamine may also have antioxidant properties that help to protect cells from damage.
Biochemical and Physiological Effects:
N-{1,3-bis[(2-methylphenoxy)acetyl]-2-sulfido-1,3,2-diazaphospholidin-2-yl}-N,N-diethylamine has been found to have various biochemical and physiological effects. In vitro studies have shown that the compound can inhibit the growth of cancer cells and reduce inflammation. In vivo studies have also shown that N-{1,3-bis[(2-methylphenoxy)acetyl]-2-sulfido-1,3,2-diazaphospholidin-2-yl}-N,N-diethylamine can improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-{1,3-bis[(2-methylphenoxy)acetyl]-2-sulfido-1,3,2-diazaphospholidin-2-yl}-N,N-diethylamine in lab experiments is that it is a highly specific compound that can target specific enzymes or proteins. However, the synthesis of N-{1,3-bis[(2-methylphenoxy)acetyl]-2-sulfido-1,3,2-diazaphospholidin-2-yl}-N,N-diethylamine is a complex process that requires specialized laboratory equipment and expertise. Additionally, the compound may have limited solubility in certain solvents, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on N-{1,3-bis[(2-methylphenoxy)acetyl]-2-sulfido-1,3,2-diazaphospholidin-2-yl}-N,N-diethylamine. One area of interest is the development of new drugs and drug delivery systems based on the structure of N-{1,3-bis[(2-methylphenoxy)acetyl]-2-sulfido-1,3,2-diazaphospholidin-2-yl}-N,N-diethylamine. Another area of interest is the investigation of the compound's potential applications in the treatment of other diseases, such as diabetes and cardiovascular disease. Additionally, more research is needed to fully understand the mechanism of action of N-{1,3-bis[(2-methylphenoxy)acetyl]-2-sulfido-1,3,2-diazaphospholidin-2-yl}-N,N-diethylamine and its effects on the human body.

Synthesis Methods

The synthesis of N-{1,3-bis[(2-methylphenoxy)acetyl]-2-sulfido-1,3,2-diazaphospholidin-2-yl}-N,N-diethylamine involves the reaction of N,N-diethylamine with 2-methylphenoxyacetic anhydride in the presence of sulfur. The resulting product is then reacted with chlorophosphine to form N-{1,3-bis[(2-methylphenoxy)acetyl]-2-sulfido-1,3,2-diazaphospholidin-2-yl}-N,N-diethylamine. The synthesis of N-{1,3-bis[(2-methylphenoxy)acetyl]-2-sulfido-1,3,2-diazaphospholidin-2-yl}-N,N-diethylamine is a complex process that requires specialized laboratory equipment and expertise.

Scientific Research Applications

N-{1,3-bis[(2-methylphenoxy)acetyl]-2-sulfido-1,3,2-diazaphospholidin-2-yl}-N,N-diethylamine has been used in various scientific research studies, including drug discovery and chemical biology. The compound has been found to have potential applications in the treatment of cancer, Alzheimer's disease, and other neurological disorders. N-{1,3-bis[(2-methylphenoxy)acetyl]-2-sulfido-1,3,2-diazaphospholidin-2-yl}-N,N-diethylamine has also been used in the development of new drugs and drug delivery systems.